Cas no 4096-21-3 (1-Phenylpyrrolidine)

1-Phenylpyrrolidine Properties

Names and Identifiers

• 1-Phenylpyrrolidine
• 1-Phenyl-pyrrolidine
• 1-phenylpyrollidine
• N-phenyl azacyclopentane
• N-Phenylpyrrolidine
• phenylpyrrolidine
• Pyrrolidine,1-phenyl
• Pyrrolidine, 1-phenyl-
• VDQQJMHXZCMNMU-UHFFFAOYSA-N
• 1-PHENYL-PYRROLIDIN-3-OL
• 1-Phenylpyrolidine
• NSC53425
• PubChem9192
• N-(phenyl)pyrrolidine
• FCH917526
• AK116281
• ST2415467
• AX8033618
• X6063
• ST50824101
• A19
• A18753
• NSC 53425
• A19516
• DTXSID20193963
• NS00030888
• MFCD00015897
• CHEMBL4469084
• AKOS006230184
• SY316756
• FS-4701
• W-106327
• InChI=1/C10H13N/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-3,6-7H,4-5,8-9H
• SCHEMBL12485
• D70827
• SCHEMBL10519044
• CS-0156106
• FT-0608266
• 4096-21-3
• EINECS 223-849-0
• NSC-53425
• DTXCID60116454
• +Expand

• MDL： MFCD00015897
• InChIKey： VDQQJMHXZCMNMU-UHFFFAOYSA-N
• Inchi： 1S/C10H13N/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-3,6-7H,4-5,8-9H2
• SMILES： N1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 117030

Computed Properties

• Exact Mass: 147.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.105
• Heavy Atom Count: 11
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 2.35180
• PSA: 3.24000
• Refractive Index: 1.5820
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 133-134°C 19mm
• Melting Point: 11°C
• Flash Point: 133-134°C/19mm
• Density: 1.0180

1-Phenylpyrrolidine Security Information

• Safety Term：S28;S36/37
• Safety Instruction： S28-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22
• Hazardous Material transportation number：2810
• PackingGroup：III
• Risk Phrases： R21/22: harmful by skin contact and careless swallowing.

1-Phenylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%